Cas no 1228556-76-0 ((1S)-1-(2-bromo-5-fluorophenyl)ethan-1-amine)

• Product Name: (1S)-1-(2-bromo-5-fluorophenyl)ethan-1-amine
• CAS No: 1228556-76-0
• MF: C₈H₉BrFN
• MW: 218.066164731979
• CID: 5591237
• PubChem ID: 96955706
• Update Time: 2025-06-26

(1S)-1-(2-bromo-5-fluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-BROMO-5-FLUOROPHENYL)ETHYLAMINE
• (S)-1-(2-bromo-5-fluorophenyl)ethanamine
• (1S)-1-(2-bromo-5-fluorophenyl)ethan-1-amine
• Benzenemethanamine, 2-bromo-5-fluoro-α-methyl-, (αS)-
• EN300-1893728
• Y11893
• 1228556-76-0
• C91100
• (S)-1-(2-BROMO-5-FLUOROPHENYL)ETHAN-1-AMINE

• Inchi： 1S/C8H9BrFN/c1-5(11)7-4-6(10)2-3-8(7)9/h2-5H,11H2,1H3/t5-/m0/s1
• InChI Key： CQRICPAZGLNNEM-YFKPBYRVSA-N
• SMILES： N[C@H](C1=CC(F)=CC=C1Br)C

Computed Properties

• Exact Mass: 216.99024g/mol
• Monoisotopic Mass: 216.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.482±0.06 g/cm3(Predicted)
• Boiling Point: 242.2±25.0 °C(Predicted)
• pka: 8.18±0.10(Predicted)

Additional information on (1S)-1-(2-bromo-5-fluorophenyl)ethan-1-amine

Introduction to (1S)-1-(2-bromo-5-fluorophenyl)ethan-1-amine (CAS No. 1228556-76-0)

(1S)-1-(2-bromo-5-fluorophenyl)ethan-1-amine (CAS No. 1228556-76-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo and fluoro substituent on the phenyl ring, and an amine group attached to a chiral carbon. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and potential drug candidates.

The chemical structure of (1S)-1-(2-bromo-5-fluorophenyl)ethan-1-amine is represented by the formula C₉H₉BrFN. The presence of the bromine and fluorine atoms imparts specific electronic and steric effects that can influence the compound's reactivity and biological activity. The chiral center at the carbon atom adjacent to the amine group further adds to its complexity and potential utility in enantioselective synthesis.

Recent studies have highlighted the importance of (1S)-1-(2-bromo-5-fluorophenyl)ethan-1-amine in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored its use as a key intermediate in the synthesis of a new class of antiviral agents. The researchers found that compounds derived from this intermediate exhibited potent activity against several viral strains, including influenza and herpes simplex virus (HSV).

In another notable study, scientists at a leading pharmaceutical company investigated the role of (1S)-1-(2-bromo-5-fluorophenyl)ethan-1-amine in the development of anticancer drugs. The compound was used to synthesize a series of small molecules that selectively targeted cancer cells while minimizing toxicity to healthy cells. Preliminary results from in vitro and in vivo experiments showed promising efficacy and safety profiles, suggesting potential applications in cancer therapy.

The synthetic versatility of (1S)-1-(2-bromo-5-fluorophenyl)ethan-1-amine has also been explored in various chemical reactions. Its reactivity with different functional groups allows for the creation of diverse molecular scaffolds, which can be further modified to achieve desired biological activities. For example, researchers have successfully used this compound as a building block in the synthesis of peptidomimetics, which are known for their ability to mimic natural peptides and proteins.

In addition to its applications in drug discovery, (1S)-1-(2-bromo-5-fluorophenyl)ethan-1-amine has been studied for its potential use in materials science. A 2023 paper published in Advanced Materials reported on the use of this compound as a precursor for the synthesis of novel polymers with unique optical and electronic properties. These polymers have shown promise in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The safety profile of (1S)-1-(2-bromo-5-fluorophenyl)ethan-1-amine is an important consideration for both research and industrial applications. While it is generally considered safe when handled under appropriate conditions, proper safety protocols should be followed to minimize exposure risks. This includes using personal protective equipment (PPE), working in well-ventilated areas, and storing the compound securely.

In conclusion, (1S)-1-(2-bromo-5-fluorophenyl)ethan-1-amine (CAS No. 1228556-76-0) is a versatile and valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and synthetic potential make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, contributing to advancements in various scientific fields.